Cas no 2228951-97-9 (lithium(1+) ion 2-3-(4H-1,2,4-triazol-4-yl)phenoxyacetate)

Lithium(1+) ion 2-3-(4H-1,2,4-triazol-4-yl)phenoxyacetate is a specialized ionic compound combining a lithium cation with a phenoxyacetate derivative functionalized by a 1,2,4-triazole moiety. This structure imparts unique electrochemical and coordination properties, making it potentially useful in energy storage applications, such as lithium-ion battery electrolytes, where lithium mobility and stability are critical. The triazole group enhances thermal and chemical resistance, while the phenoxyacetate backbone may contribute to solubility in organic solvents. Its tailored molecular design suggests potential advantages in improving ionic conductivity and electrode compatibility, though further characterization is necessary to fully assess its performance in practical systems.

lithium(1+) ion 2-3-(4H-1,2,4-triazol-4-yl)phenoxyacetate structure

2228951-97-9 structure

Product Name:lithium(1+) ion 2-3-(4H-1,2,4-triazol-4-yl)phenoxyacetate

CAS No:2228951-97-9

MF:C₁₀H₈LiN₃O₃

MW:225.129821777344

CID:5939137

PubChem ID:137964448

Update Time:2025-06-07

lithium(1+) ion 2-3-(4H-1,2,4-triazol-4-yl)phenoxyacetate Chemical and Physical Properties

Names and Identifiers

- lithium(1+) ion 2-3-(4H-1,2,4-triazol-4-yl)phenoxyacetate
- lithium(1+) ion 2-[3-(4H-1,2,4-triazol-4-yl)phenoxy]acetate
- EN300-1722909
- 2228951-97-9
- Lithium;2-[3-(1,2,4-triazol-4-yl)phenoxy]acetate
- Inchi： 1S/C10H9N3O3.Li/c14-10(15)5-16-9-3-1-2-8(4-9)13-6-11-12-7-13;/h1-4,6-7H,5H2,(H,14,15);/q;+1/p-1
- InChI Key： BECBEUUZNIEWIS-UHFFFAOYSA-M
- SMILES： O(CC(=O)[O-])C1=CC=CC(=C1)N1C=NN=C1.[Li+]

Computed Properties

Exact Mass: 225.07256956g/mol
Monoisotopic Mass: 225.07256956g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 249
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 80.1Å²

lithium(1+) ion 2-3-(4H-1,2,4-triazol-4-yl)phenoxyacetate Pricemore >>

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Enamine	EN300-1722909-0.05g	lithium(1+) ion 2-[3-(4H-1,2,4-triazol-4-yl)phenoxy]acetate	2228951-97-9	95%	0.05g	$35.0	2023-09-20
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Enamine	EN300-1722909-5.0g	lithium(1+) ion 2-[3-(4H-1,2,4-triazol-4-yl)phenoxy]acetate	2228951-97-9	95%	5g	$339.0	2023-06-04
Enamine	EN300-1722909-10.0g	lithium(1+) ion 2-[3-(4H-1,2,4-triazol-4-yl)phenoxy]acetate	2228951-97-9	95%	10g	$489.0	2023-06-04
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